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CAS No.: 143663-00-7
Cat. No.: B125230
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Executive Summary

Lariciresinol 4-O-glucoside (CAS: 143663-00-7 / 107110-16-7) is a bioactive lignan glycoside
found in medicinal plants such as Isatis indigotica (Ban-lan-gen) and Sambucus williamsii.[1][2]
Structurally, it consists of a tetrahydrofuran lignan backbone (lariciresinol) conjugated to a
glucose moiety at the C4 position.[1]

This structural duality—a lipophilic phenylpropanoid core coupled with a hydrophilic sugar—
creates a distinct amphiphilic solubility profile.[1] While the aglycone (lariciresinol) is poorly
water-soluble, the glucosylation significantly alters its partition coefficient, enabling moderate
aqueous compatibility while retaining high solubility in organic polar aprotic solvents.[1][2]

Critical Handling Directive: For quantitative biological assays, Dimethyl Sulfoxide (DMSO) is the
gold-standard solvent for primary stock preparation (up to 300 mM), preventing micro-
precipitation that frequently occurs in pure aqueous or ethanolic stocks over time.[1][2]

Physicochemical Properties & Solubility Profile
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The solubility of lariciresinol 4-O-glucoside is governed by the competition between

intermolecular hydrogen bonding (sugar-sugar interactions) and solvation energy.[1][2]

Saolvent (‘.nmpatihilify Tahle

Solvent System

Solubility Rating

Estimated Limit

Usage Context

DMSO (Anhydrous)

Excellent

> 150 mg/mL (300
mM)

Primary Stock
Solution. Stable at
-20°C.

Methanol (MeOH)

Good

~ 25-50 mg/mL

Extraction solvent;
HPLC mobile phase.

[1](2]

Ethanol (EtOH)

Moderate

~10-20 mg/mL

Acceptable for in vivo
vehicle (if diluted).[1]
[2]

Water (Pure)

Low/Sparingly

< 1-5 mg/mL

Not recommended for
stock. Risk of
precipitation.[1][2]

PBS / Culture Media

Good (Diluted)

< 100 pM

Stable only when
diluted from DMSO
stock (< 0.1% v/v).[1]

[2]

Ethyl Acetate

Poor

Negligible

Used to wash away
non-polar impurities.

[1](2]

n-Hexane

Insoluble

0 mg/mL

Used for defatting
plant extracts.[1][2]

Mechanistic Insight: The "Glycoside Rule"

The attachment of the

-D-glucopyranoside moiety at the C4 position introduces multiple hydroxyl groups (-OH),
lowering the LogP (partition coefficient) compared to the aglycone.[1][2]
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e Aglycone (Lariciresinol): High LogP (~2.5).[1] Soluble in chloroform/ethyl acetate.[1]

¢ Glucoside (Lariciresinol 4-O-glc): Lower LogP (< 1.0).[1][2] The glucose tail acts as a
"solubility anchor,” pulling the molecule into polar layers (e.g., n-Butanol) during liquid-liquid
partitioning, but it is not hydrophilic enough to grant free solubility in pure water at high
concentrations.[1][2]

Strategic Protocol: Preparation of Stock Solutions

Objective: Create a stable, self-validating stock solution for cellular or enzymatic assays.

Materials
 Lariciresinol 4-O-glucoside (Purity = 98% HPLC).[1][2][3][4][5]

e DMSO (Cell Culture Grade, Anhydrous).[1]
» Vortex mixer and Sonicator.[1][6]

e Amber glass vials (to prevent photodegradation).[1]

Protocol: 10 mM Stock Preparation

» Calculation:
o Molecular Weight (MW): 522.54 g/mol .[1][7]
o Target Concentration: 10 mM.
o Target Volume: 1 mL.
o Required Mass:
1]
» Weighing: Weigh exactly 5.22 mg of the powder into a sterile amber vial.

o Note: If the compound is hygroscopic, equilibrate the vial to room temperature before
weighing to avoid water uptake.[1][2]
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e Solvation: Add 1.0 mL of Anhydrous DMSO.
e Dissolution:
o Vortex vigorously for 30 seconds.

o Checkpoint: Inspect visually.[1] If particulates remain, sonicate in a water bath at 37°C for
5 minutes. The solution must be optically clear.

e Aliquot & Storage:
o Dispense into 50 pL aliquots to avoid freeze-thaw cycles.

o Store at -20°C (stable for 6 months) or -80°C (stable for 2 years).

Protocol: Aqueous Dilution (For Cell Culture)[1][2]
e Step 1: Thaw the DMSO stock (10 mM).[1]

o Step 2: Prepare intermediate dilution in culture media immediately before use.
o Step 3: Add stock dropwise to the media while vortexing.[1][2]
o Max DMSO Tolerance: Ensure final DMSO concentration is

(v/v) to avoid solvent toxicity.[1]

o Precipitation Check: Inspect under a microscope.[1] If crystals form, reduce the working
concentration.[1][2]

Case Study: Isolation Workflow

Understanding how lariciresinol 4-O-glucoside is isolated provides definitive proof of its
solubility behavior.[1][2] The following workflow demonstrates its separation from Isatis
indigotica roots.

Logic: The compound is too polar for Hexane but often too polar for Ethyl Acetate (depending
on the specific glycosylation pattern), typically partitioning into n-Butanol or remaining in the
aqueous residue if not carefully salted out.[1][2]
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Visualization: Isolation & Partitioning Logic
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Figure 1: Isolation workflow illustrating the solubility-driven partitioning of Lariciresinol 4-O-
glucoside. The compound typically concentrates in the n-Butanol fraction due to its glycosidic
polarity.[1][2]

Mechanistic Solvation Diagram

To understand why DMSO is required, we must visualize the molecular interactions.[1][2]
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Figure 2: Solvation mechanism.[1] Water solvates the sugar tail but repels the lignan core,
leading to poor solubility.[1][2] DMSO effectively solvates both domains, preventing
aggregation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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